Cas no 1427378-97-9 (1-{3-(4-methylphenyl)-1,2-oxazol-5-ylmethyl}pyrrolidin-3-amine dihydrochloride)

• Product Name: 1-{3-(4-methylphenyl)-1,2-oxazol-5-ylmethyl}pyrrolidin-3-amine dihydrochloride
• CAS No: 1427378-97-9
• MF: C₁₅H₂₀ClN₃O
• MW: 293.791802406311
• CID: 5179944
• PubChem ID: 71757845
• Update Time: 2025-05-25

1-{3-(4-methylphenyl)-1,2-oxazol-5-ylmethyl}pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{[3-(4-Methylphenyl)-1,2-oxazol-5-yl]methyl}pyrrolidin-3-amine dihydrochloride
• 1-{3-(4-methylphenyl)-1,2-oxazol-5-ylmethyl}pyrrolidin-3-amine dihydrochloride

• Inchi： 1S/C15H19N3O.ClH/c1-11-2-4-12(5-3-11)15-8-14(19-17-15)10-18-7-6-13(16)9-18;/h2-5,8,13H,6-7,9-10,16H2,1H3;1H
• InChI Key： GTBWYJVLTHEANI-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)C1)C1ON=C(C2C=CC(C)=CC=2)C=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-{3-(4-methylphenyl)-1,2-oxazol-5-ylmethyl}pyrrolidin-3-amine dihydrochloride

Introduction to 1-{3-(4-methylphenyl)-1,2-oxazol-5-ylmethyl}pyrrolidin-3-amine Dihydrochloride (CAS No: 1427378-97-9)

1-{3-(4-methylphenyl)-1,2-oxazol-5-ylmethyl}pyrrolidin-3-amine dihydrochloride is a compound with the CAS registry number 1427378-97-9. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The molecule consists of a pyrrolidine ring substituted with an oxazole moiety and a methyl group, which contributes to its diverse chemical properties.

The oxazole ring in the molecule is a key structural element that imparts aromaticity and enhances the compound's stability. The pyrrolidine ring, on the other hand, is known for its flexibility and ability to form hydrogen bonds, making it a common feature in bioactive molecules. The combination of these structural elements makes 1-{3-(4-methylphenyl)-1,2-oxazol-5-ylmethyl}pyrrolidin-3-amine dihydrochloride a promising candidate for various biological assays.

Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways, particularly those involved in inflammation and neurodegenerative diseases. Researchers have demonstrated that the compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 1-{3-(4-methylphenyl)-1,2-oxazol-5-ylmethyl}pyrrolidin-3-amine dihydrochloride could serve as a lead molecule for developing novel therapeutic agents against chronic inflammatory conditions.

In addition to its anti-inflammatory properties, the compound has also shown promise in neuroprotective studies. Preclinical experiments indicate that it can protect neurons from oxidative stress-induced damage, which is a hallmark of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of the compound to cross the blood-brain barrier further underscores its potential as a neurotherapeutic agent.

The synthesis of 1-{3-(4-methylphenyl)-1,2 oxazol 5 ylmethyl}pyrrolidin 3 amine dihydrochloride involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. These improvements are crucial for scaling up production for preclinical and clinical studies.

From an analytical standpoint, the compound has been thoroughly characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided insights into its three-dimensional structure and conformational flexibility, which are critical for understanding its interactions with biological targets.

In terms of pharmacokinetics, studies have shown that 1-{3-(4-methylphenyl)-1,2 oxazol 5 ylmethyl}pyrrolidin 3 amine dihydrochloride has favorable absorption properties and moderate bioavailability. Its half-life and clearance rate make it suitable for oral administration in preclinical models. However, further studies are required to evaluate its pharmacokinetic profile in humans.

Looking ahead, the compound holds immense potential for drug discovery efforts targeting inflammatory and neurodegenerative diseases. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate its development into a clinically viable therapeutic agent.